![molecular formula C16H25FN2 B3853194 N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine](/img/structure/B3853194.png)
N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine
Overview
Description
N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine, also known as fluoroisobutyrylfentanyl, is a synthetic opioid drug that has gained attention in recent years due to its potency and potential for abuse. It is a derivative of fentanyl, a potent synthetic opioid that is commonly used for pain management. The purpose of
Mechanism of Action
N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine acts on the mu-opioid receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the mu-opioid receptor leads to a number of downstream effects, including inhibition of neurotransmitter release, activation of potassium channels, and inhibition of calcium channels. These effects ultimately lead to the analgesic and sedative effects of opioids.
Biochemical and Physiological Effects:
N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine produces a number of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has also been shown to produce physical dependence and withdrawal symptoms in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine in lab experiments is its high potency and selectivity for the mu-opioid receptor. This allows researchers to investigate the effects of opioids on specific physiological systems with a high degree of precision. However, one limitation of using this drug is its potential for abuse and addiction, which can complicate experimental design and interpretation.
Future Directions
There are a number of future directions for research on N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine. One area of interest is the development of new opioid drugs that have reduced potential for abuse and addiction. Another area of interest is the investigation of the role of the opioid system in pain and inflammation, and the development of new drugs that target this system. Finally, there is a need for further research on the long-term effects of opioid use, including the development of tolerance and physical dependence, and the potential for addiction.
Scientific Research Applications
N-[2-(3-fluorophenyl)ethyl]-1-propyl-4-piperidinamine has been used in a number of scientific studies as a tool to investigate the opioid system. It has been shown to bind to the mu-opioid receptor with high affinity, and to produce analgesia and respiratory depression in animal models. It has also been used to study the effects of opioids on the immune system, and to investigate the role of the opioid system in addiction.
properties
IUPAC Name |
N-[2-(3-fluorophenyl)ethyl]-1-propylpiperidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25FN2/c1-2-10-19-11-7-16(8-12-19)18-9-6-14-4-3-5-15(17)13-14/h3-5,13,16,18H,2,6-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODGLLGBMCAJGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NCCC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(3-fluorophenyl)ethyl]-1-propylpiperidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.